4-Benzyloxy-2,6-dimethylaniline

• Molecular Formula: C15H17NO
• Molecular Weight: 227.30 g/mol
• IUPAC Name: 2,6-dimethyl-4-phenylmethoxyaniline
• InChI: InChI=1S/C15H17NO/c1-11-8-14(9-12(2)15(11)16)17-10-13-6-4-3-5-7-13/h3-9H,10,16H2,1-2H3
• InChI Key: DUKNOUUATFZXEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1N)C)OCC2=CC=CC=C2

Description

4-Benzyloxy-2,6-dimethylaniline is a useful research compound. Its molecular formula is C15H17NO and its molecular weight is 227.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Zinc dust is added to a solution of 5-benzyloxy-2-nitro-m-xylene (22.9 g) in 250 ml of glacial acetic acid. The reaction mixture is stirred until the solution is colorless. The reaction mixture is cooled, filtered through celite to remove excess zinc and the filtrate diluted with H2O and cooled with ice. NH3 is added to make the solution slightly alkaline followed by a small amount of sodium hydrosulfite. The product is filtered, dissolved in methylene chloride, dried and concentrated to give 18.3 grams of a tan solid.